16-(4-chlorobenzylidene)-3-methoxyestra-1,3,5(10)-trien-17-one

• IUPAC Name: (16E)-16-[(4-chlorophenyl)methylidene]-3-methoxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one
• InChI: InChI=1S/C26H27ClO2/c1-26-12-11-22-21-10-8-20(29-2)14-17(21)5-9-23(22)24(26)15-18(25(26)28)13-16-3-6-19(27)7-4-16/h3-4,6-8,10,13-14,22-24H,5,9,11-12,15H2,1-2H3/b18-13+
• InChI Key: HEISBLGPHCGBTI-QGOAFFKASA-N
• Canonical SMILES: CC12CCC3C(C1CC(=CC4=CC=C(C=C4)Cl)C2=O)CCC5=C3C=CC(=C5)OC
• Isomeric SMILES: CC12CCC3C(C1C/C(=C\C4=CC=C(C=C4)Cl)/C2=O)CCC5=C3C=CC(=C5)OC
• Molecular Formula: C26H27ClO2
• Molecular Weight: 406.9 g/mol

Description

16-(4-chlorobenzylidene)-3-methoxyestra-1,3,5(10)-trien-17-one, also known as CDB-2914, is a synthetic steroid compound that has been studied extensively for its potential use as a contraceptive and for the treatment of various gynecological disorders.

Mechanism of Action

16-(4-chlorobenzylidene)-3-methoxyestra-1,3,5(10)-trien-17-one acts as a progesterone receptor modulator, binding to the progesterone receptor and altering its activity. This leads to a decrease in the production of progesterone, which is necessary for the maintenance of pregnancy. This compound also has anti-inflammatory and anti-angiogenic effects, which may contribute to its therapeutic effects in gynecological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including a decrease in the production of progesterone, a decrease in uterine contractility, and a decrease in the growth of uterine fibroids. It has also been shown to have anti-inflammatory and anti-angiogenic effects, which may contribute to its therapeutic effects in gynecological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 16-(4-chlorobenzylidene)-3-methoxyestra-1,3,5(10)-trien-17-one for lab experiments is its high potency and selectivity for the progesterone receptor. This allows for the study of the effects of progesterone modulation in a highly controlled manner. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for the study of 16-(4-chlorobenzylidene)-3-methoxyestra-1,3,5(10)-trien-17-one. One area of interest is the development of more potent and selective progesterone receptor modulators for use as contraceptives and in the treatment of gynecological disorders. Another area of interest is the study of the long-term effects of this compound on reproductive function and fertility. Additionally, the potential use of this compound in the prevention of preterm labor is an area of ongoing research.

Scientific Research Applications

16-(4-chlorobenzylidene)-3-methoxyestra-1,3,5(10)-trien-17-one has been extensively studied for its potential use as a contraceptive and for the treatment of various gynecological disorders, including endometriosis, uterine fibroids, and abnormal uterine bleeding. It has also been studied for its potential use in the prevention of preterm labor.